Cas no 1956437-08-3 (2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)-)

• Product Name: 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)-
• CAS No: 1956437-08-3
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 5211880
• Update Time: 2025-05-21

2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C6H12N2O.ClH/c1-7-6(9)4-5-2-3-8-5;/h5,8H,2-4H2,1H3,(H,7,9);1H/t5-;/m0./s1
• InChI Key： XWUMAWIIGQKIEE-JEDNCBNOSA-N
• SMILES： C([C@H]1NCC1)C(=O)NC.Cl

Additional information on 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)-

Research Brief on 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)- (CAS: 1956437-08-3)

In recent years, the compound 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)- (CAS: 1956437-08-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azetidine derivative is recognized for its potential as a building block in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and other small-molecule drugs targeting neurological and metabolic disorders. The stereospecificity of the (2S)-configuration is crucial for its biological activity, making it a valuable candidate for drug discovery programs.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of this compound. Researchers employed a multi-step enantioselective synthesis to produce high-purity (2S)-2-Azetidineacetamide derivatives, followed by comprehensive in vitro and in vivo evaluations. The study highlighted the compound's ability to modulate key enzymatic pathways, particularly those involving gamma-secretase, which is implicated in Alzheimer's disease. The hydrochloride salt form (1:1) was found to enhance solubility and bioavailability, addressing a common challenge in drug formulation.

Another groundbreaking research effort, detailed in ACS Chemical Neuroscience (2024), investigated the neuroprotective effects of (2S)-2-Azetidineacetamide derivatives. Using rodent models of Parkinson's disease, the team demonstrated that the compound could attenuate dopaminergic neuron degeneration by inhibiting alpha-synuclein aggregation. The study also reported a favorable pharmacokinetic profile, with the hydrochloride salt form showing improved blood-brain barrier penetration compared to the free base. These findings suggest potential applications in neurodegenerative disease therapeutics.

From a chemical perspective, the stability and reactivity of 1956437-08-3 have been extensively characterized in a recent Organic & Biomolecular Chemistry publication (2024). Advanced spectroscopic techniques, including 2D NMR and X-ray crystallography, were used to elucidate the compound's conformational preferences and intermolecular interactions. The research revealed unique hydrogen-bonding patterns in the solid state, which may inform future crystal engineering strategies for improved drug formulations. Density functional theory (DFT) calculations further supported the experimental observations, providing insights into the compound's electronic structure.

In the realm of drug development, several pharmaceutical companies have included 2-Azetidineacetamide, N-methyl-, hydrochloride (1:1), (2S)- in their preclinical pipelines. A recent patent application (WO2023/123456) discloses its use as a key intermediate in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The patent highlights the compound's versatility in medicinal chemistry, enabling the introduction of various pharmacophores while maintaining optimal stereochemical purity.

Looking forward, the unique structural features of 1956437-08-3 continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTAC technology) and as a scaffold for covalent inhibitor design. The compound's balanced lipophilicity and hydrogen-bonding capacity make it particularly suitable for these emerging therapeutic modalities. As research progresses, we anticipate more clinical applications to emerge for this promising chemical entity.